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Compound of Interest

Compound Name: 2-Chloro-4-cyanopyridine

Cat. No.: B057802 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-Chloro-4-cyanopyridine is a pivotal chemical intermediate in the realms of pharmaceutical

and agrochemical research and development. Its unique molecular structure, featuring a

pyridine ring substituted with both a chloro and a cyano group, imparts a high degree of

reactivity, making it a versatile building block for the synthesis of a wide array of complex,

biologically active molecules. This guide provides an in-depth overview of its chemical

properties, synthesis, applications, and safety protocols, tailored for professionals in the

scientific community.

Core Physicochemical Properties
The fundamental properties of 2-Chloro-4-cyanopyridine are summarized below, providing a

critical resource for experimental design and execution.
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Property Value Citations

CAS Number 33252-30-1 [1][2]

Molecular Formula C₆H₃ClN₂ [1][2][3]

Molecular Weight 138.55 g/mol [1][2][3]

Appearance
White to off-white or light

brown solid/powder
[3][4]

Melting Point 67-75 °C [3]

Boiling Point 104-106 °C at 15 mmHg [1][5]

Solubility

Insoluble in water; soluble in

organic solvents like methanol

and acetone.

[4][6]

Density ~1.314 g/cm³ [6]

Flash Point 102.2 °C [6]

Stability
Stable under normal storage

conditions.
[6]

Synthesis and Reactivity
2-Chloro-4-cyanopyridine is primarily synthesized from 4-cyanopyridine N-oxide. The process

involves a chlorination reaction that can be achieved through several methods. Its reactivity is

characterized by the active chlorine atom, which is susceptible to nucleophilic substitution, and

the cyano group, which can undergo various transformations. This dual reactivity makes it a

valuable precursor in organic synthesis.[6]

Synthetic Workflow
The general workflow for the synthesis of 2-Chloro-4-cyanopyridine from 4-cyanopyridine N-

oxide is depicted below. This process typically involves a chlorinating agent and subsequent

purification steps.
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General Synthesis Workflow for 2-Chloro-4-cyanopyridine

Start: 4-Cyanopyridine N-oxide

Chlorination Reaction
(e.g., with POCl₃, PCl₅)

Reaction Quenching & Neutralization
(e.g., with ice/Na₂CO₃/K₂CO₃)

Extraction with Organic Solvent
(e.g., Chloroform, MTBE)

Purification
(e.g., Column Chromatography, Recrystallization)

Final Product: 2-Chloro-4-cyanopyridine

Click to download full resolution via product page

Caption: A diagram illustrating the key stages in the synthesis of 2-Chloro-4-cyanopyridine.

Experimental Protocols for Synthesis
Several detailed methodologies for the synthesis of 2-Chloro-4-cyanopyridine have been

reported. Below are summaries of established experimental protocols.

Method 1: Using Phosphorus Oxychloride and
Triethylamine[7]
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Reaction Setup: A reaction flask is charged with 4-cyanopyridine-N-oxide and 1,2-

dichloroethane.

Reagent Addition: Phosphorus oxychloride is added, and the system is cooled to -2±2°C.

Controlled Reaction: Triethylamine is added dropwise over 2 hours, followed by a 2-hour

incubation period.

Workup: The reaction mixture is concentrated, and water is added to precipitate the solid

product.

Isolation: The solid is collected by suction filtration and rinsed with water to yield 2-chloro-4-
cyanopyridine.

Method 2: High-Temperature Reaction with Phosphorus
Oxychloride[7]

Initial Mixture: 4-cyanopyridine N-oxide is slurried in phosphorus oxychloride (POCl₃).

Heating Protocol: The slurry is heated to 80°C for 5 hours until a clear solution forms, then

heated further to 100°C for 24 hours.

Quenching and pH Adjustment: After cooling, the mixture is slowly added to a pH 7 buffer,

maintaining the temperature at 15-35°C and the pH at 5-6 with the addition of NaOH.

Extraction and Purification: The product is extracted into methyl tert-butyl ether (MTBE),

treated with charcoal, filtered, and the solvent is switched to heptane to recover the product

by filtration.

Method 3: Reflux with Phosphorus Oxychloride and
Phosphorus Pentachloride[7]

Reagent Combination: A mixture of 4-cyanopyridine N-oxide, phosphorus oxychloride, and

phosphorus pentachloride is prepared.

Reaction Conditions: The mixture is refluxed at 120°-130°C for 6 hours and then stirred at

room temperature for 12 hours.
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Workup: The reaction mixture is carefully poured into a mixture of ice and sodium/potassium

carbonate.

Extraction and Purification: The product is extracted with chloroform, and the solvent is

removed. The residue is purified by column chromatography on silica gel to afford 2-chloro-
4-cyanopyridine.

Applications in Drug Discovery and Organic
Synthesis
2-Chloro-4-cyanopyridine is a crucial intermediate in the synthesis of various

pharmaceuticals and agrochemicals.[3] Its functional groups serve as reactive sites for

nucleophilic substitution and coupling reactions, enabling the construction of more complex

molecular architectures.[4]

Role in the Synthesis of Bioactive Molecules
This compound is instrumental in the development of anti-inflammatory and anti-cancer drugs.

[3] It serves as a foundational structure for creating molecules that can interact with specific

biological targets. For example, it is used in the synthesis of inhibitors for enzymes like matrix

metalloproteinase-13 (MMP-13), which is implicated in osteoarthritis, and Pim-1 kinase, a

target in cancer therapy.[5][7] It has also been used in the preparation of TRPA1 antagonists for

the treatment of pain and inflammatory diseases.[4]

The diagram below illustrates the role of 2-Chloro-4-cyanopyridine as a key intermediate in a

multi-step synthesis of a hypothetical bioactive molecule.
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Role of 2-Chloro-4-cyanopyridine in a Synthetic Pathway

2-Chloro-4-cyanopyridine
(Starting Material)

Nucleophilic Substitution
(Displacement of Chlorine)

Intermediate 1

Modification of Cyano Group
(e.g., Hydrolysis, Reduction)

Intermediate 2

Further Functionalization/
Coupling Reaction

Final Bioactive Molecule
(e.g., Kinase Inhibitor)

Click to download full resolution via product page

Caption: Logical flow of a synthetic route starting from 2-Chloro-4-cyanopyridine.

Safety and Handling
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Proper handling of 2-Chloro-4-cyanopyridine is essential due to its potential hazards. The

following table summarizes the key safety information.
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Hazard Type
Description and
Precautionary Measures

Citations

Acute Toxicity

Harmful if swallowed, in

contact with skin, or if inhaled.

Avoid ingestion, skin contact,

and inhalation of dust/vapor.

[2][8]

Skin and Eye Irritation

Causes skin and serious eye

irritation. Wear protective

gloves, clothing, and eye/face

protection. In case of contact,

rinse thoroughly with water.

[2][8]

Respiratory Irritation

May cause respiratory

irritation. Use only outdoors or

in a well-ventilated area. Avoid

breathing dust.

[1]

Handling

Avoid contact with skin and

eyes. Do not eat, drink, or

smoke when using this

product. Wash hands

thoroughly after handling.

[1][9]

Storage

Keep container tightly closed

in a dry, cool, and well-

ventilated place. Store locked

up.

[1][9]

Incompatible Materials
Strong oxidizing agents, acids,

bases, and metals.
[1][9]

First Aid (Eyes)

Rinse cautiously with water for

several minutes. Remove

contact lenses if present and

easy to do. Continue rinsing

and seek medical attention.

[1]

First Aid (Skin) Wash off with soap and plenty

of water. Seek medical

[1]
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attention if irritation persists.

First Aid (Inhalation)

Move person into fresh air. If

not breathing, give artificial

respiration. Consult a

physician.

[1]

First Aid (Ingestion)

Rinse mouth with water. Never

give anything by mouth to an

unconscious person. Call a

poison center or doctor

immediately.

[1]

Conclusion
2-Chloro-4-cyanopyridine is a compound of significant interest to the chemical and

pharmaceutical industries. Its well-defined physicochemical properties, established synthetic

routes, and versatile reactivity make it an indispensable tool for the creation of novel molecules

with therapeutic and agrochemical potential. Adherence to strict safety protocols is paramount

when handling this compound to ensure the well-being of laboratory personnel and the integrity

of experimental outcomes. This guide serves as a foundational resource for researchers and

developers working with this important chemical intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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